Cas no 898622-49-6 (2-({4-amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-({4-amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide
• CAS No: 898622-49-6
• MF: C₂₀H₂₃N₅O₃S
• MW: 413.493322610855
• CID: 5493154
• Update Time: 2025-06-09

2-({4-amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-[(4-methoxyphenyl)methyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• 2-({4-amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C20H23N5O3S/c1-3-28-17-10-6-15(7-11-17)22-19(26)13-29-20-24-23-18(25(20)21)12-14-4-8-16(27-2)9-5-14/h4-11H,3,12-13,21H2,1-2H3,(H,22,26)
• InChI Key： XTIIXSLTDLIYEK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1N(N)C(CC2=CC=C(OC)C=C2)=NN=1

Additional information on 2-({4-amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide

Introduction to 2-({4-amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide (CAS No. 898622-49-6)

2-({4-amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide, with the CAS number 898622-49-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, including a triazole ring, a sulfanyl group, and substituted phenyl moieties. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-({4-amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide is particularly noteworthy due to its multifunctional nature. The triazole ring is a well-known pharmacophore that is often incorporated into drug molecules due to its favorable properties, such as high metabolic stability and the ability to form hydrogen bonds with target proteins. The sulfanyl group adds to the compound's reactivity and can influence its solubility and bioavailability. The methoxy and ethoxy substituents on the phenyl rings enhance the lipophilicity of the molecule, which can be crucial for crossing biological membranes.

Recent studies have explored the potential therapeutic applications of 2-({4-amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide. One area of significant interest is its anti-inflammatory properties. In vitro assays have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory activity, 2-({4-amino-5-(4-methoxyphenyl)methyl-4H-1,2,4-triazol-3-yl}sulfanyl)-N-(4-ethoxyphenyl)acetamide has also shown potential as an antitumor agent. Preclinical studies have reported that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings highlight the compound's potential for further development as an anticancer drug.

The pharmacokinetic properties of 2-{(4-amino-[1,2,4]triazol[3]sulfanyl)-N-(ethoxycarbonyl)anilide} have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its clinical application. The compound's ability to cross biological membranes efficiently suggests that it could be administered orally or via other routes without significant loss of efficacy.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 2-{(4-amino-[1,2,4]triazol[3]sulfanyl)-N-(ethoxycarbonyl)anilide} in human subjects. Preliminary results from phase I trials have been encouraging, with no major adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects that may need to be managed in future clinical use.

In conclusion, 2-{(4-amino-[1,2,4]triazol[3]sulfanyl)-N-(ethoxycarbonyl)anilide} (CAS No. 898622-49-6) is a promising compound with a diverse range of biological activities. Its unique chemical structure confers multiple beneficial properties that make it a valuable candidate for further research and development in various therapeutic areas. Ongoing studies will continue to elucidate its mechanisms of action and optimize its use in clinical settings.